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Compound of Interest

Compound Name:
2-Chlorobenzophenone ethylene

ketal

Cat. No.: B1368583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of 2-Chlorobenzophenone ethylene ketal (CAS No. 760192-90-3), a key building block in

organic synthesis. This document outlines key commercial suppliers, provides a detailed

synthesis protocol, and illustrates its application in multi-step synthesis through logical

diagrams.

Commercial Availability and Supplier Data
2-Chlorobenzophenone ethylene ketal, also known as 2-(2-chlorophenyl)-2-phenyl-1,3-

dioxolane, is readily available from several commercial chemical suppliers. The following table

summarizes key quantitative data from prominent suppliers to facilitate comparison and

procurement decisions. Please note that availability and lead times are subject to change and

should be confirmed directly with the supplier.
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Supplier
Product
Number

Purity
Available
Quantities

Physical Form

Sigma-Aldrich RIE156319239 97%[1] Inquire White solid[1]

Rieke Metals 5062 Inquire Inquire Inquire

BLDpharm Inquire Inquire Inquire Inquire

Dayang Chem

(Hangzhou) Co.,

Ltd.

Inquire Inquire Inquire Inquire

Data is based on publicly available information and may require direct inquiry for the most

current details.

Logical Workflow for Supplier Selection
The selection of a suitable commercial supplier is a critical step in the procurement of chemical

reagents for research and development. The following diagram illustrates a logical workflow for

this process.
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Caption: A logical workflow for selecting a commercial chemical supplier.

Experimental Protocol: Synthesis of Benzophenone
Ethylene Ketals
The following is an adapted experimental protocol for the synthesis of benzophenone ethylene

ketals, based on a microwave-assisted method. This procedure can be applied for the
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synthesis of 2-Chlorobenzophenone ethylene ketal from 2-Chlorobenzophenone.

Materials:

Benzophenone (e.g., 2-Chlorobenzophenone)

Ethylene glycol

p-Toluenesulfonic acid (PTSA)

Toluene

5% Sodium hydrogen carbonate solution

Water

Magnesium sulfate (anhydrous)

Equipment:

Microwave reactor equipped with a Dean-Stark apparatus

Round-bottom flask

Reflux condenser

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

In a round-bottom flask, combine the benzophenone (0.1 mol), ethylene glycol (0.5 mol, 27.9

mL, 31.0 g), and p-toluenesulfonic acid (0.003 mol, 0.57 g).

Add toluene (84 mL) to the flask.
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Place the flask in a microwave reactor equipped with a Dean-Stark apparatus and a reflux

condenser.

Irradiate the mixture with a constant microwave power (e.g., 650 W) and reflux for a

specified time (e.g., 3 hours), with azeotropic removal of water. The boiling temperature

should be maintained around 118–120 °C.

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the reaction mixture to a separatory funnel and wash with a 5% aqueous sodium

hydrogen carbonate solution (30 mL).

Wash the organic layer with water (2 x 30 mL).

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator.

The resulting residue can be further purified by recrystallization or vacuum distillation to yield

the desired benzophenone ethylene ketal.

Role in Drug Development: Ketal Protection in Multi-
Step Synthesis
2-Chlorobenzophenone ethylene ketal serves as a protected form of 2-

Chlorobenzophenone. The ethylene ketal group is a robust protecting group for the ketone

functionality, which is stable under various reaction conditions, particularly those involving

nucleophiles and bases. This protection strategy is crucial in multi-step organic syntheses, a

common practice in drug development.

For instance, derivatives of 2-aminobenzophenone are precursors to the synthesis of

benzodiazepines, a class of psychoactive drugs.[2][3] The synthesis of drugs like Prazepam

involves the acylation of 2-amino-5-chlorobenzophenone.[2][3] While 2-Chlorobenzophenone
ethylene ketal is not directly a precursor to Prazepam, the principle of protecting a reactive

carbonyl group is fundamental in such syntheses to prevent unwanted side reactions and

achieve the desired chemical transformation on other parts of the molecule.
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The following diagram illustrates the general principle of using a ketal protecting group in a

multi-step synthesis.
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Caption: Role of ketal protection in a multi-step chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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